molecular formula C10H14N4O2 B8468354 3,7-Dihydro-8-methyl-3-(2-methylpropyl)-1H-purine-2,6-dione CAS No. 75914-95-3

3,7-Dihydro-8-methyl-3-(2-methylpropyl)-1H-purine-2,6-dione

Cat. No.: B8468354
CAS No.: 75914-95-3
M. Wt: 222.24 g/mol
InChI Key: YKIMQEIBFMDNPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,7-Dihydro-8-methyl-3-(2-methylpropyl)-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C10H14N4O2 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

75914-95-3

Molecular Formula

C10H14N4O2

Molecular Weight

222.24 g/mol

IUPAC Name

8-methyl-3-(2-methylpropyl)-7H-purine-2,6-dione

InChI

InChI=1S/C10H14N4O2/c1-5(2)4-14-8-7(11-6(3)12-8)9(15)13-10(14)16/h5H,4H2,1-3H3,(H,11,12)(H,13,15,16)

InChI Key

YKIMQEIBFMDNPV-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(N1)C(=O)NC(=O)N2CC(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

10 g of 5,6-diamino-1-(2-methylpropyl)-2,4-(1H,3H)-pyrimidine dione was refluxed in 50 ml of acetic acid for 1 hour. 30 ml of chloroform was added and ether was then added slowly. The received crystals were filtered off. Yield 10.8 g. The amide was refluxed in 30 ml of 2N NaOH for 1 hour and then neutralized with 5N HCl. The crystals were filtered off and recrystallized from 50 ml of acetic acid. Yield 3.3 g. NMR (see Table I).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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